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Compound of Interest

Compound Name: 2-Chloro-4-methylpyrimidine

Cat. No.: B015830

This document provides a comprehensive overview of the melting and boiling points of 2-
Chloro-4-methylpyrimidine, a key intermediate in pharmaceutical and chemical synthesis.
This guide is intended for researchers, scientists, and professionals in the field of drug
development and chemical manufacturing.

Physicochemical Data of 2-Chloro-4-
methylpyrimidine

2-Chloro-4-methylpyrimidine is a pale yellow to off-white solid at room temperature.[1][2] Its
key physical properties are summarized in the table below. It is important to note the variability
in the reported melting point, which may be attributed to differences in purity or experimental
conditions.
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Property Value Source
Molecular Formula CsHsCIN2 [1103114]
Molecular Weight 128.56 g/mol [31[5]
CAS Number 13036-57-2 [1][5]

Pale yellow to off-white or
Appearance _ [1]2][4]
brown solid/crystals

Melting Point 35-36 °C [1]
45-50 °C [5]
51-56 °C [2]
45.0-52.0 °C [4]
Boiling Point 94 °C at 17 mmHg [1]
91-93 °C at 17 mmHg [2]
Flash Point 98.9 °C [5]

Experimental Protocols

The following sections detail the standard methodologies for determining the melting and
boiling points of a solid organic compound like 2-Chloro-4-methylpyrimidine.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. This is a crucial indicator of a compound's purity, with pure substances typically
exhibiting a sharp melting range.[6][7]

Principle: A small, powdered sample of the substance is heated at a controlled rate. The
temperature at which the substance begins to melt and the temperature at which it completely
liquefies are recorded as the melting range.[8]

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
Procedure:

o Sample Preparation: Ensure the 2-Chloro-4-methylpyrimidine sample is completely dry
and finely powdered using a mortar and pestle.[8]

e Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample. Tap the sealed end of the tube on a hard surface to pack the sample into the bottom.
The sample height should be approximately 2-3 mm.

e Measurement:

o

Place the capillary tube into the heating block of the melting point apparatus.[8]

o If the approximate melting point is known, heat the sample rapidly to about 15-20°C below

the expected temperature.

o Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium
between the sample, heating block, and thermometer.

o Record the temperature at which the first droplet of liquid appears (T1).

o Record the temperature at which the entire sample has turned into a clear liquid (T2). The

melting range is T1-T2.

Boiling Point Determination at Reduced Pressure

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[9] For substances that may decompose at their
atmospheric boiling point, the boiling point is determined at a reduced pressure.
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Principle: By lowering the pressure above the liquid, the boiling point is also lowered.[10] The
temperature at which the liquid's vapor pressure equals the reduced pressure of the system is
measured.

Apparatus:

Test tube or small flask

Thermometer

Capillary tube (sealed at one end)

Heating bath (e.qg., oil bath)

Vacuum source and manometer
Procedure (Micro-boiling-point method):

o Sample Preparation: Place a small amount of liquid 2-Chloro-4-methylpyrimidine (if
melted) or a solution in a suitable solvent into a small test tube.

e Apparatus Setup:

[¢]

Place a short capillary tube, sealed end up, into the test tube containing the sample.

[e]

Attach the test tube to a thermometer.

o

Place this assembly in a heating bath.

[¢]

Connect the apparatus to a vacuum source with a manometer to control and measure the
pressure.

¢ Measurement:

o Begin heating the bath while stirring. As the temperature rises, a stream of bubbles will
emerge from the open end of the inverted capillary tube.[10]

o When a continuous and rapid stream of bubbles is observed, stop heating.
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o The liquid will begin to cool. The point at which the bubbling stops and the liquid just
begins to enter the capillary tube is the boiling point at that specific reduced pressure.[10]
Record the temperature and the pressure.

Synthesis Workflow

2-Chloro-4-methylpyrimidine can be synthesized from 2,4-dichloropyrimidine. The following
diagram illustrates the general workflow for this chemical transformation.
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Caption: Synthesis of 2-Chloro-4-methylpyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-Chloro-4-methylpyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
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and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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